Cas no 1510071-35-8 (5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide)
5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide
- 5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide
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- MDL: MFCD23802238
- Inchi: 1S/C8H10BrNO2S/c1-5-4-6(13-7(5)9)8(11)10(2)12-3/h4H,1-3H3
- InChI Key: SASQQHFBFJQIGN-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=C(C(N(C)OC)=O)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- XLogP3: 2.8
- Topological Polar Surface Area: 57.8
5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 228995-2.500g |
5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide, 95.00 |
1510071-35-8 | 2.500g |
$1650.00 | 2023-09-05 |
5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide
Comprehensive Overview of 5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide (CAS No. 1510071-35-8)
5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide (CAS No. 1510071-35-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiophene derivative is characterized by its unique molecular structure, which includes a carboxamide group and methoxy and methyl substituents. Its CAS number 1510071-35-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.
The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules. For instance, the presence of a bromine atom at the 5-position of the thiophene ring enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers often search for "5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide uses" or "CAS 1510071-35-8 applications" to explore its potential in medicinal chemistry.
In addition to its pharmaceutical relevance, 5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide is also studied for its role in material science. Its thiophene core is a common motif in organic semiconductors, which are essential for flexible electronics and solar cells. Queries like "thiophene derivatives in OLEDs" or "organic electronics intermediates" highlight the growing interest in such compounds for sustainable technology solutions.
From a synthetic perspective, the compound's N-methoxy-N-methyl group (Weinreb amide) is particularly noteworthy. This functional group acts as a versatile handle for further transformations, such as nucleophilic additions or reductions, making it a favorite among synthetic chemists. Searches for "Weinreb amide applications" or "N-methoxy-N-methyl carboxamide synthesis" often lead to discussions about this compound's utility in multi-step syntheses.
Quality control and analytical characterization of CAS 1510071-35-8 are also hot topics. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structure. Researchers frequently look up "analytical methods for thiophene carboxamides" or "5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide NMR data" to ensure reproducibility in their experiments.
Environmental and safety considerations are increasingly important in chemical research. While 5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide is not classified as hazardous under current regulations, proper handling protocols are still emphasized. Searches for "green chemistry thiophene derivatives" or "sustainable bromination methods" reflect the industry's shift toward eco-friendly practices.
In summary, 5-Bromo-N-methoxy-N,4-dimethylthiophene-2-carboxamide (CAS No. 1510071-35-8) is a multifaceted compound with broad applications in drug discovery, materials science, and synthetic chemistry. Its unique structure and reactivity continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and commercial interest.
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